Insulated copper(i) “wires”: structural variations and photoluminescence†

Chemical Communications Pub Date: 2011-05-10 DOI: 10.1039/C1CC11000D

Abstract

An unprecedented “molecular wire” type of structure for the copper(I) carboxylate family has been synthesized by utilizing copper–copper interactions and controllable switch of copper–oxygen interactions. Several modifications of the same complex, copper(I) 2,4,6-triisopropylbenzoate, have been isolated to allow evaluation of the structural variation effects on photoluminescent behavior.

Graphical abstract: Insulated copper(i) “wires”: structural variations and photoluminescence
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